Tert-butyl [3-(3-bromo-5-chlorophenoxy)-4-chloropyridin-2-yl]carbamate

• Molecular Formula: C16H15BrCl2N2O3
• Molecular Weight: 434.1 g/mol
• IUPAC Name: tert-butyl N-[3-(3-bromo-5-chlorophenoxy)-4-chloropyridin-2-yl]carbamate
• InChI: InChI=1S/C16H15BrCl2N2O3/c1-16(2,3)24-15(22)21-14-13(12(19)4-5-20-14)23-11-7-9(17)6-10(18)8-11/h4-8H,1-3H3,(H,20,21,22)
• InChI Key: NWFYDEHBNZYRMA-UHFFFAOYSA-N
• Canonical SMILES: CC(C)(C)OC(=O)NC1=NC=CC(=C1OC2=CC(=CC(=C2)Br)Cl)Cl

Description

Tert-butyl [3-(3-bromo-5-chlorophenoxy)-4-chloropyridin-2-yl]carbamate is a useful research compound. Its molecular formula is C16H15BrCl2N2O3 and its molecular weight is 434.1 g/mol. The purity is usually 95%.
BenchChem offers high-quality Tert-butyl [3-(3-bromo-5-chlorophenoxy)-4-chloropyridin-2-yl]carbamate suitable for many research applications. Different packaging options are available to accommodate customers' requirements. Please inquire for more information about Tert-butyl [3-(3-bromo-5-chlorophenoxy)-4-chloropyridin-2-yl]carbamate including the price, delivery time, and more detailed information at info@benchchem.com.

Synthesis routes and methods

Procedure details

3-(3-bromo-5-chlorophenoxy)-4-chloropyridine-2-carboxylic acid (1.29 g, 3.55 mmol) was suspended in toluene (10 mL) and the solvent evaporated in vacuo to azeotrope any residual water. This dried solid was dissolved in THF (10 mL) and cooled over an ice bath for 5 minutes. This solution was sequentially treated with triethylamine (719 ul, 7.11 mmol), pyridine (575 ul, 7.11 mmol), t-butanol (1.699 mL, 17.77 mmol) and lastly DPPA (1.151 mL, 5.33 mmol). This solution was allowed to stir at room temperature for 20 minutes and then heated to 65° C. for 60 minutes. This reaction mixture was allowed to cool to room temperature and then partitioned between ethyl acetate (2×100 mL) and saturated aqueous NaHCO3 (100 mL). The combined extracts were dried over MgSO4, filtered and the solvent removed in vacuo. The residue was purified by chromatography using silica gel (330 g) eluting with a gradient of 0-100% EtOAc in CH2Cl2 to give the title compound. LRMS (M+1): 334.6.